2(5H)-Thiophenone, 4-methoxy-3,5-dimethyl-5-octyl-

• CAS RN: 646517-95-5
• Molecular Formula: C15H26O2S
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 4-methoxy-3,5-dimethyl-5-octylthiophen-2-one
• InChI: InChI=1S/C15H26O2S/c1-5-6-7-8-9-10-11-15(3)13(17-4)12(2)14(16)18-15/h5-11H2,1-4H3
• InChI Key: NVXCVLWZIBGZKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1(C(=C(C(=O)S1)C)OC)C

Description

2(5H)-Thiophenone, 4-methoxy-3,5-dimethyl-5-octyl- is a useful research compound. Its molecular formula is C15H26O2S and its molecular weight is 270.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

From 34 (40 mg, 0.16 mmol), KH (27 mg, 0.20 mmol, 30% in mineral oil) and dimethyl sulfate (30 μL, 0.31 mmol) following general procedure H was obtained 37 (30 mg, 71%). 1H NMR (300 MHz, CDCl3) δ 0.86 (t, J=7 Hz, 3H), 1.06-1.09 (m, 1H), 1.24 (s, 10H), 1.41-1.48 (m, 1H), 1.55 (s, 3H), 1.71-1.79 (m, 2H), 1.98 (s, 3H), 4.09 (s, 3H); 13C NMR (75 MHz, CDCl3) δ 9.59, 14.1, 22.6, 25.2, 26.5, 29.2, 29.4, 29.6, 31.8, 38.9, 58.7, 59.8, 111.3, 180.2, 195.7. IR (NaCl) 2927, 1676, 1631, 1582 cm−1. Analysis Calculated for C15H26O2S: C, 66.6; H, 9.69; Found: C, 66.5; H, 9.67.